Cas no 62490-50-0 (Benzonitrile, 4-[3-(3-methylphenyl)-1-oxo-2-propenyl]-)

• Product Name: Benzonitrile, 4-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
• CAS No: 62490-50-0
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 442989
• PubChem ID: 3560488
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
• 4-[3-(3-methylphenyl)prop-2-enoyl]benzonitrile
• 62490-50-0
• DTXSID30393634

• Inchi： 1S/C17H13NO/c1-13-3-2-4-14(11-13)7-10-17(19)16-8-5-15(12-18)6-9-16/h2-11H,1H3
• InChI Key： WNWNNFJAGPTXDS-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=CC=CC(C)=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86